Cas no 2171940-07-9 (6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobicyclo3.2.0heptane-3-carboxylic acid)

• Product Name: 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobicyclo3.2.0heptane-3-carboxylic acid
• CAS No: 2171940-07-9
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6092251
• PubChem ID: 165530681
• Update Time: 2025-06-08

6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobicyclo3.2.0heptane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobicyclo3.2.0heptane-3-carboxylic acid
• 2171940-07-9
• 6-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]bicyclo[3.2.0]heptane-3-carboxylic acid
• EN300-1569823

• Inchi： 1S/C27H26N2O5/c30-25(29-24-14-16-12-17(26(31)32)13-22(16)24)10-5-11-28-27(33)34-15-23-20-8-3-1-6-18(20)19-7-2-4-9-21(19)23/h1-4,6-9,16-17,22-24H,11-15H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： HFJIXVYVVQMUGF-UHFFFAOYSA-N
• SMILES： OC(C1CC2CC(C2C1)NC(C#CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 853
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobicyclo3.2.0heptane-3-carboxylic acid

Research Brief on 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobicyclo[3.2.0]heptane-3-carboxylic Acid (CAS: 2171940-07-9)

In recent years, the compound 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobicyclo[3.2.0]heptane-3-carboxylic acid (CAS: 2171940-07-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bicyclic structure and functional groups, has shown promising potential in various applications, including drug discovery, peptide synthesis, and bioconjugation. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the alkyne moiety makes it a versatile intermediate for further chemical modifications and biological studies.

Recent studies have focused on the synthesis and applications of this compound, particularly in the development of novel peptide-based therapeutics. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild conditions. The alkyne functionality, on the other hand, allows for click chemistry reactions, enabling the conjugation of peptides or other biomolecules to various probes or carriers. This dual functionality makes 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobicyclo[3.2.0]heptane-3-carboxylic acid a valuable tool in the design of targeted drug delivery systems and diagnostic agents.

One of the key advancements in the use of this compound has been its incorporation into peptide-based drug candidates. Researchers have reported its utility in the synthesis of cyclic peptides, which are known for their enhanced stability and bioavailability compared to linear peptides. The bicyclo[3.2.0]heptane scaffold provides rigidity to the peptide backbone, potentially improving binding affinity and selectivity toward biological targets. Recent preclinical studies have demonstrated the efficacy of such peptides in targeting specific receptors involved in cancer and inflammatory diseases.

In addition to its applications in peptide synthesis, 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobicyclo[3.2.0]heptane-3-carboxylic acid has been explored as a building block for the development of small-molecule inhibitors. The alkyne group facilitates the attachment of various pharmacophores, enabling the rapid generation of diverse compound libraries for high-throughput screening. Recent publications have highlighted its use in the discovery of inhibitors targeting enzymes such as proteases and kinases, which are critical in numerous disease pathways.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of this compound. Researchers are actively working on optimizing synthetic routes to improve yield and purity, as well as developing more efficient methods for its incorporation into complex molecules. Advances in flow chemistry and automated synthesis platforms are expected to address some of these challenges, paving the way for broader utilization of this compound in pharmaceutical research.

In conclusion, 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobicyclo[3.2.0]heptane-3-carboxylic acid (CAS: 2171940-07-9) represents a versatile and valuable tool in chemical biology and drug discovery. Its unique structural features and functional groups enable a wide range of applications, from peptide therapeutics to small-molecule inhibitors. Ongoing research efforts are likely to further expand its utility and address current limitations, making it an important compound to watch in the coming years.